Cas no 496050-89-6 (1-Oxaspiro[4.4]nonan-2-one, 4,6-bis[(triethylsilyl)oxy]-, (4S,5R,6S)-)

• Product Name: 1-Oxaspiro[4.4]nonan-2-one, 4,6-bis[(triethylsilyl)oxy]-, (4S,5R,6S)-
• CAS No: 496050-89-6
• MF: C₂₀H₄₀O₄Si₂
• MW: 400.70020866394
• CID: 1524902
• PubChem ID: 71362585
• Update Time: 2025-04-21

1-Oxaspiro[4.4]nonan-2-one, 4,6-bis[(triethylsilyl)oxy]-, (4S,5R,6S)- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.4]nonan-2-one, 4,6-bis[(triethylsilyl)oxy]-, (4S,5R,6S)-
• (4S,5R,9S)-4,9-bis(triethylsilyloxy)-1-oxaspiro[4.4]nonan-2-one
• (4S,5R,6S)-4,6-Bis[(triethylsilyl)oxy]-1-oxaspiro[4.4]nonan-2-one
• 496050-89-6
• DTXSID50786201

• Inchi： 1S/C20H40O4Si2/c1-7-25(8-2,9-3)23-17-14-13-15-20(17)18(16-19(21)22-20)24-26(10-4,11-5)12-6/h17-18H,7-16H2,1-6H3/t17-,18-,20+/m0/s1
• InChI Key： DHGQUDKBROMPKC-CMKODMSKSA-N
• SMILES： [Si](CC)(CC)(CC)O[C@H]1CCC[C@@]21[C@H](CC(=O)O2)O[Si](CC)(CC)CC

Computed Properties

• Exact Mass: 400.2466
• Monoisotopic Mass: 400.24651282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76